4-methyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-methyl-3-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H12N4S2/c1-8-10(11-15-16-13(18)17(11)2)19-12(14-8)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,16,18)
• InChI Key: WGSCKEBSIIZIMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=NNC(=S)N3C
• Molecular Formula: C13H12N4S2
• Molecular Weight: 288.4 g/mol

Description

4-methyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol (4M5T-T) is a small molecule that has recently gained attention from the scientific community due to its potential applications in various fields. 4M5T-T is an organosulfur compound that is composed of a thiazole and a triazole ring, which are linked together by a sulfur atom. This compound has been found to possess unique properties that make it attractive for a variety of applications, including drug synthesis, material science, and biochemistry.

Scientific Research Applications

Heterocyclic Chemistry and Biological Activity

• Synthesis and Biological Properties : A study by Hotsulia and Fedotov (2020) highlights the synthesis and physical-chemical, biological properties of compounds containing 1,2,4-triazole and 1,3,4-thiadiazole fragments, emphasizing their relevance in creating drugs and biologically active compounds. Their work on synthesizing acids and salts with these heterocycles suggests potential in drug development and molecular modeling to assess biological potential (Hotsulia & Fedotov, 2020).

Corrosion Inhibition

• Corrosion Inhibition for Mild Steel : Yadav et al. (2013) investigated benzimidazole derivatives, including a similar structure, for their effectiveness as corrosion inhibitors for mild steel in acidic conditions. The study indicates that such compounds can significantly enhance corrosion resistance, suggesting applications in materials science and engineering (Yadav et al., 2013).

Antimicrobial Activity

• Antimicrobial Agents : Research by Sharma, Hussain, and Amir (2008) on newer analogues of Quinolin-8-ol, including triazole derivatives, showed promising antibacterial activity against both gram-positive and gram-negative bacteria. This suggests the compound's utility in developing new antimicrobial agents (Sharma, Hussain, & Amir, 2008).

Oxidative Stress Mitigation

• Oxidative Stress in Mice : Aktay, Tozkoparan, and Ertan (2005) explored the protective effects of thiazolo[3,2-b]-1,2,4-triazoles against ethanol-induced oxidative stress in mice. Their findings suggest potential therapeutic applications for compounds in mitigating oxidative stress-related damage (Aktay, Tozkoparan, & Ertan, 2005).